N-(4-methylbenzyl)-2-[1-(3-methylbenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[1-[(3-methylphenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• InChI: InChI=1S/C25H25N3O2/c1-18-6-8-20(9-7-18)15-26-23(29)17-28-13-11-22-10-12-27(24(22)25(28)30)16-21-5-3-4-19(2)14-21/h3-14H,15-17H2,1-2H3,(H,26,29)
• InChI Key: PNCCITGKEKDQKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=CC3=C(C2=O)N(C=C3)CC4=CC=CC(=C4)C
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group and a pyrrolo[2,3-c]pyridine group. These groups are common in many bioactive molecules and pharmaceuticals.

Molecular Structure Analysis

The molecule contains a pyrrolo[2,3-c]pyridine core, which is a bicyclic structure with a nitrogen atom in each ring. This core is substituted with various groups, including an amide group and two benzyl groups, one of which is methylated.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the amide group and the pyrrolo[2,3-c]pyridine core. The amide group could participate in various reactions such as hydrolysis or condensation, while the pyrrolo[2,3-c]pyridine core could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the amide group could result in hydrogen bonding, affecting its solubility and melting point.

Scientific Research Applications

Antibacterial Agents

• SAR (structure-activity relationship) studies have shown that substituents on the pyrrolidine ring significantly impact antibacterial efficacy. .

Thiazole Derivatives

• Researchers have synthesized novel thiazole derivatives by reacting precursors under Hantzsch thiazole synthesis conditions. .

Indole Derivatives

• Researchers have synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives. .

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety measures. Without specific information, it’s difficult to comment on the exact hazards associated with this compound.

Future Directions

Given the biological activity of similar compounds, this molecule could be of interest in medicinal chemistry. Further studies could explore its synthesis, reactivity, and potential biological activity.